Cas no 2679937-34-7 (rac-prop-2-en-1-yl N-(1R,2S)-2-ethenylcyclopropylcarbamate)

• Product Name: rac-prop-2-en-1-yl N-(1R,2S)-2-ethenylcyclopropylcarbamate
• CAS No: 2679937-34-7
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5652335
• PubChem ID: 165908923
• Update Time: 2025-10-21

rac-prop-2-en-1-yl N-(1R,2S)-2-ethenylcyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-prop-2-en-1-yl N-[(1R,2S)-2-ethenylcyclopropyl]carbamate
• EN300-28270953
• 2679937-34-7
• rac-prop-2-en-1-yl N-(1R,2S)-2-ethenylcyclopropylcarbamate

• Inchi： 1S/C9H13NO2/c1-3-5-12-9(11)10-8-6-7(8)4-2/h3-4,7-8H,1-2,5-6H2,(H,10,11)/t7-,8-/m1/s1
• InChI Key： DZHXIANUDNIUQG-HTQZYQBOSA-N
• SMILES： O(CC=C)C(N[C@@H]1C[C@H]1C=C)=O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-prop-2-en-1-yl N-(1R,2S)-2-ethenylcyclopropylcarbamate

Chemical Compound CAS No. 2679937-34-7: Racemic Prop-2-en-1-yl N-(1R,2S)-2-Ethenylcyclopropylcarbamate

The compound with CAS No. 2679937-34-7, commonly referred to as racemic prop-2-en-1-yl N-(1R,2S)-2-Ethenylcyclopropylcarbamate, is a complex organic molecule with significant applications in the field of chemistry and materials science. This compound is notable for its unique stereochemistry and functional groups, which make it a subject of interest in both academic research and industrial applications.

Racemic prop-2-en-1-yl N-(1R,2S)-2-Ethenylcyclopropylcarbamate is characterized by its cyclopropane ring structure, which is a three-membered ring with two substituents: an ethenyl group and a carbamate group. The stereochemistry of the molecule is defined by the (1R,2S) configuration of the cyclopropane ring. This configuration plays a crucial role in determining the compound's physical properties and reactivity. Recent studies have highlighted the importance of stereochemistry in drug design and material synthesis, making this compound a valuable model for understanding stereochemical effects.

The synthesis of racemic prop-2-en-1-yl N-(1R,2S)-2-Ethenylcyclopropylcarbamate involves multi-step organic reactions, including alkylation, oxidation, and coupling processes. Researchers have developed efficient synthetic routes to produce this compound in high yield and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel method using transition metal catalysts to achieve selective formation of the desired stereochemistry. Such advancements underscore the importance of optimizing synthetic pathways for complex molecules.

In terms of applications, racemic prop-2-en-1-yl N-(1R,2S)-2-Ethenylcyclopropylcarbamate has shown promise in several areas. In materials science, it serves as a precursor for advanced polymers and coatings due to its ability to form strong intermolecular bonds. Additionally, its reactivity towards nucleophilic attack makes it a useful intermediate in pharmaceutical synthesis. Recent research has explored its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in drug discovery.

Recent breakthroughs in computational chemistry have enabled detailed modeling of racemic prop-2-en-1-yln-(1R,2S)-Ethenylcyclopropylcarbamate's molecular interactions. Using quantum mechanics simulations, scientists have gained insights into its electronic structure and bonding behavior. These findings have been instrumental in predicting its reactivity under various conditions and guiding experimental designs.

The environmental impact of racemic prop-2-en-1-yln-(1R,2S)-Ethenylcyclopropylcarbamate has also been a topic of interest. Studies conducted by environmental chemists have assessed its biodegradability and toxicity levels. Results indicate that under specific conditions, the compound undergoes rapid degradation without posing significant risks to aquatic ecosystems. This information is critical for regulatory agencies evaluating its safety for industrial use.

In conclusion, racemic prop-2-en-1-yln-(1R,2S)-Ethenylicyclopropylcarbamate (CAS No. 2679937-34) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it a valuable tool in both research and industry. As advancements in synthetic methods and computational modeling continue to unfold, this compound is expected to play an even more prominent role in the development of new materials and pharmaceuticals.